Cas no 143663-06-3 (1-Phenyl-4-(2-sulfanylidene-1,3-thiazolidin-3-yl)butane-1,4-dione)

1-Phenyl-4-(2-sulfanylidene-1,3-thiazolidin-3-yl)butane-1,4-dione structure
143663-06-3 structure
Product Name:1-Phenyl-4-(2-sulfanylidene-1,3-thiazolidin-3-yl)butane-1,4-dione
CAS No:143663-06-3
MF:C13H13NO2S2
MW:279.377820730209
CID:2776520
PubChem ID:15019952
Update Time:2025-04-21

1-Phenyl-4-(2-sulfanylidene-1,3-thiazolidin-3-yl)butane-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • 143663-06-3
    • DTXSID40567041
    • 1-Phenyl-4-(2-sulfanylidene-1,3-thiazolidin-3-yl)butane-1,4-dione
    • Inchi: 1S/C13H13NO2S2/c15-11(10-4-2-1-3-5-10)6-7-12(16)14-8-9-18-13(14)17/h1-5H,6-9H2
    • InChI Key: PLJVBNOGQLMEPG-UHFFFAOYSA-N
    • SMILES: S1C(N(C(CCC(C2C=CC=CC=2)=O)=O)CC1)=S

Computed Properties

  • Exact Mass: 279.03877100Da
  • Monoisotopic Mass: 279.03877100Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 94.8Ų
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